Cas no 14446-75-4 (cis-3,5-Dimethylpiperidine)

cis-3,5-Dimethylpiperidine structure
cis-3,5-Dimethylpiperidine structure
Product Name:cis-3,5-Dimethylpiperidine
CAS No:14446-75-4
MF:C7H15N
MW:113.200701951981
MDL:MFCD09832871
CID:139178
PubChem ID:641101
Update Time:2025-04-19

cis-3,5-Dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

    • cis-3,5-Dimethylpiperidine
    • 3,5-DIMETHYLPIPERIDINE
    • Piperidine,3,5-dimethyl-, (3R,5S)-rel-
    • 3,5-cis-dimethylpiperidine
    • 3,5-DIMETHYL CYCLOHEXENE,cis-trans
    • 3,5-Dimethyl-1-cyclohexene
    • cis-3,5-Dimethylcyclohexen
    • cis-3,5-Dimethylpiperidin
    • Cyclohexene,3,5-dimethyl
    • trans-3,5-Dimethylcyclohexene
    • cis-3,5-Lupetidine
    • 3,5-DIMETHYLPIPERIDINE (CIS)
    • (3R)-3α,5α-Dimethylpiperidine
    • cis-3,5-Dimethyl-piperidine
    • (3R,5S)-3,5-dimethylpiperidine
    • Piperidine, 3,5-dimethyl-, (3R,5S)-rel-
    • IDWRJRPUIXRFRX-KNVOCYPGSA-N
    • (3S,5R)-3,5-dimethylpiperidine
    • 3935AJ
    • rel-(3R,5S)-3,5-dimethylpiperidine
    • piperidine, 3,5-dimethyl-, (3R,5S)-
    • InChI=1/C7H15N/c1-6-3-7(2)5-8-4-6/h6-8H,3-5H2,1-2H3/t6-,7
    • SCHEMBL89457
    • CS-0139658
    • Q40838086
    • F12546
    • MFCD09832871
    • 1400908-06-6
    • DTXSID201296272
    • AKOS006346052
    • (3R,5S)-rel-3,5-Dimethylpiperidine
    • EN300-2009872
    • 14446-75-4
    • cis-3 pound not5-Dimethylpiperidine
    • MDL: MFCD09832871
    • Inchi: 1S/C7H15N/c1-6-3-7(2)5-8-4-6/h6-8H,3-5H2,1-2H3/t6-,7+
    • InChI Key: IDWRJRPUIXRFRX-KNVOCYPGSA-N
    • SMILES: N1C[C@@H](C)C[C@@H](C)C1

Computed Properties

  • Exact Mass: 113.12000
  • Monoisotopic Mass: 113.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 1.5

Experimental Properties

  • Density: 0.794±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 141.2±8.0 ºC (760 Torr),
  • Flash Point: 32.8±0.0 ºC,
  • Solubility: Slightly soluble (25 g/l) (25 º C),
  • PSA: 12.03000
  • LogP: 1.58070

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cis-3,5-Dimethylpiperidine Suppliers

Amadis Chemical Company Limited
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(CAS:14446-75-4)cis-3,5-Dimethylpiperidine
Order Number:A908654
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:32
Price ($):301.0/1116.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:14446-75-4)cis-3,5-Dimethylpiperidine
A908654
Purity:99%/99%
Quantity:5g/25g
Price ($):301.0/1116.0
Email